4-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde

• IUPAC Name: 4-(4,5-dimethylimidazol-1-yl)benzaldehyde
• InChI: InChI=1S/C12H12N2O/c1-9-10(2)14(8-13-9)12-5-3-11(7-15)4-6-12/h3-8H,1-2H3
• InChI Key: YVFUEVFRJZNQTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC=C(C=C2)C=O)C
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• CAS RN: 117606-93-6

Description

4-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde , also known by its chemical formula C₁₀H₁₀N₂O , is a heterocyclic organic compound. It features an imidazole ring fused to a benzene ring, with an aldehyde functional group attached to one of the benzene carbons. The compound’s molecular weight is approximately 200.24 g/mol.

Synthesis Analysis

The synthesis of this compound involves several methods. One common approach is the condensation reaction between an imidazole derivative and an aldehyde. For instance, it can be synthesized by reacting 4,5-dimethylimidazole with benzaldehyde under appropriate conditions. The product can be characterized using techniques such as FTIR , ¹H NMR , and ¹³C NMR .

Scientific Research Applications

Luminescence Sensing

4-(4,5-dimethyl-1H-imidazol-1-yl)benzaldehyde has been studied for its potential in luminescence sensing. Notably, lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate have shown selective sensitivity to benzaldehyde-based derivatives, making them promising as fluorescence sensors for these chemicals (Shi et al., 2015).

Ratiometric Fluorescent Probing

This compound has been utilized in the development of a ratiometric fluorescent probe for cysteine and homocysteine. The probe showed a significant emission wavelength shift upon interaction with these molecules, highlighting its utility in quantitative detection (Lin et al., 2008).

Fluoride Anion Sensing

Research on pyrenoimidazolyl benzaldehydes, structurally similar to this compound, indicates their capability in sensing fluoride anions. These compounds, through interactions with fluoride anions, exhibit significant colorimetric responses and function as ratiometric fluorescent probes for efficient detection and quantification of fluoride ions (Tabasi et al., 2018).

Corrosion Inhibition

Studies have also explored the use of imidazole-based molecules, including this compound, for corrosion inhibition of carbon steel in acidic media. The molecular properties of these compounds correlate with their inhibition efficiency, showcasing their potential as corrosion inhibitors (Costa et al., 2021).

Mechanism of Action

Target of Action

Imidazole derivatives, to which this compound belongs, are known to interact with a variety of biological targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of bonds during the interaction .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of applications, including pharmaceuticals and agrochemicals .

Result of Action

Some imidazole derivatives have been reported to show antibacterial activities .